N-(2-methylpropyl)-3-oxobutanamide
Cat. No. B8689383
M. Wt: 157.21 g/mol
InChI Key: YGMCNSNOHVPULE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09394324B2
Procedure details
A solution of 18.20 g (0.25 mol) isobutylamine in 50 ml tetrahydrofuran was added dropwise to a solution of 20 g of diketene (0.24 mol) in 200 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue is recrystallized from 100 ml of ethyl acetate. This gave 26.93 g (0.17 mol, 72% yield) of a white solid.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:5])[CH:2]([CH3:4])[CH3:3].[CH2:6]=[C:7]1[O:11][C:9](=[O:10])[CH2:8]1>O1CCCC1>[CH3:3][CH:2]([CH3:4])[CH2:1][NH:5][C:9](=[O:10])[CH2:8][C:7](=[O:11])[CH3:6]
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Inputs
Step One
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Name
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|
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Quantity
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18.2 g
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Type
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reactant
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Smiles
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C(C(C)C)N
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Name
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Quantity
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20 g
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Type
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reactant
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Smiles
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C=C1CC(=O)O1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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After 1 h stirring at 0° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is recrystallized from 100 ml of ethyl acetate
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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CC(CNC(CC(C)=O)=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.17 mol | |
| AMOUNT: MASS | 26.93 g | |
| YIELD: PERCENTYIELD | 72% | |
| YIELD: CALCULATEDPERCENTYIELD | 70.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
